Cas no 862828-33-9 (1-(2-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-(2-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• CAS No: 862828-33-9
• MF: C₁₉H₁₈BrN₃O
• MW: 384.269723415375
• CID: 6129869
• PubChem ID: 4754058
• Update Time: 2025-10-22

1-(2-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• 1-(2-bromophenyl)-4-(1-ethyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(2-bromophenyl)-4-(1-ethyl-1H-benzimidazol-2-yl)-
• 1-(2-bromophenyl)-4-(1-ethyl-1H-benzimidazol-2-yl)pyrrolidin-2-one
• SR-01000008219
• SR-01000008219-1
• AKOS001174897
• 1-(2-bromophenyl)-4-(1-ethylbenzimidazol-2-yl)pyrrolidin-2-one
• AKOS016261143
• F0660-1669
• Z139616454
• 862828-33-9

• Inchi： 1S/C19H18BrN3O/c1-2-22-17-10-6-4-8-15(17)21-19(22)13-11-18(24)23(12-13)16-9-5-3-7-14(16)20/h3-10,13H,2,11-12H2,1H3
• InChI Key： MPLNQNWKAHNZPQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Br)CC(C2N(CC)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 383.06332g/mol
• Monoisotopic Mass: 383.06332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-(2-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Recent Advances in the Study of 1-(2-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS: 862828-33-9)

The compound 1-(2-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS: 862828-33-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of the benzodiazolyl moiety and the bromophenyl group in its structure has been shown to confer selective binding affinity towards specific kinase targets, making it a valuable candidate for further optimization. Researchers have employed advanced computational modeling techniques to elucidate the binding interactions of this compound with various kinase domains, providing insights into its mechanism of action.

In addition to its kinase inhibitory properties, 1-(2-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one has also been investigated for its potential anti-inflammatory and anti-cancer effects. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and tumor progression, suggesting its utility in the treatment of chronic inflammatory diseases and certain types of cancer. These findings are supported by in vitro and in vivo data, which indicate a favorable pharmacokinetic profile and low toxicity.

The synthesis of this compound has been optimized in recent years to improve yield and purity. Novel synthetic routes have been developed, leveraging modern catalytic methods and green chemistry principles. These advancements have facilitated the large-scale production of the compound, enabling more extensive biological evaluation and structure-activity relationship (SAR) studies.

Looking ahead, the compound's versatility and promising biological activity make it a strong candidate for further drug development efforts. Future research directions may include the exploration of its derivatives to enhance potency and selectivity, as well as the investigation of its potential in combination therapies. The ongoing studies on 1-(2-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one underscore its importance in the field of medicinal chemistry and its potential to address unmet medical needs.